N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C18H19NO2S/c1-11(19-18(20)16-9-12(2)21-13(16)3)8-14-10-22-17-7-5-4-6-15(14)17/h4-7,9-11H,8H2,1-3H3,(H,19,20)
• InChI Key: AUTVDGTUIVMLRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC(C)CC2=CSC3=CC=CC=C32
• Molecular Formula: C18H19NO2S
• Molecular Weight: 313.4 g/mol

Description

“N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2,5-dimethylfuran-3-carboxamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Crystal Structure Analysis

Research on compounds with similar structures involves detailed crystal structure analysis to understand their molecular configurations, which is crucial for applications in material science and drug design. For example, the crystal structure of 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide:N,N-dimethylformamide shows stabilization by hydrogen bonds and π···π interactions, which are significant for the development of molecular materials and pharmaceuticals (Sharma et al., 2016).

Antimicrobial and Analgesic Agents

Compounds derived from similar structural frameworks have been synthesized and evaluated for their antimicrobial and analgesic properties. Novel benzodifuranyl and thiazolopyrimidines derivatives, for instance, have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating potential for the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Synthesis and Characterization

The synthesis and characterization of heterocyclic compounds, including those with thiophene and furan moieties, are pivotal in discovering new materials and drugs. Research into these compounds often explores novel synthetic routes, structural characterization, and the evaluation of biological activities, providing a foundation for the development of new chemical entities with potential applications in various industries (Talupur et al., 2021).

Pharmaceutical Applications

Structurally similar compounds have been investigated for their potential pharmaceutical applications, including anti-inflammatory, analgesic, and antimicrobial activities. These studies offer insights into the design and development of new drugs with improved efficacy and selectivity for specific biological targets (Mohareb et al., 2004).